Benzyl 3a,4-dihydro-3H-pyrrolo[3,4-c]isoxazole-5(6H)-carboxylate

• IUPAC Name: benzyl 3,3a,4,6-tetrahydropyrrolo[3,4-c][1,2]oxazole-5-carboxylate
• InChI: InChI=1S/C13H14N2O3/c16-13(17-8-10-4-2-1-3-5-10)15-6-11-9-18-14-12(11)7-15/h1-5,11H,6-9H2
• InChI Key: HDIIBLIJJMGOKC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CON=C2CN1C(=O)OCC3=CC=CC=C3
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• CAS No.: 1463484-39-0

Description

Benzyl 3a,4-dihydro-3H-pyrrolo[3,4-c]isoxazole-5(6H)-carboxylate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Management

Benzyl 3a,4-dihydro-3H-pyrrolo[3,4-c]isoxazole-5(6H)-carboxylate derivatives have been studied for their potential as acetylcholinesterase (AChE) inhibitors in the management of Alzheimer's disease. These derivatives showed potent inhibitory activity, with some compounds demonstrating higher activity than the standard AChE inhibitor, donepezil. This indicates their potential use in Alzheimer's therapy (Anand & Singh, 2012).

Synthesis of Novel Derivatives

The chemical has been employed in the synthesis of novel derivatives such as pyrrolo[3,4-c]pyrazole-4,6-dione derivatives, achieved through 1,3-dipolar cycloaddition reactions. These derivatives have been synthesized in excellent yields as the only isomer, indicating the efficiency of the process (Kaur, Singh, & Singh, 2013).

Antiinflammatory and Analgesic Activity

Compounds derived from this chemical have been studied for their antiinflammatory and analgesic activities. Quantitative structure-activity relationship (QSAR) studies have demonstrated correlations between the potencies of these compounds and the properties of their substituents (Muchowski et al., 1985).

Synthesis of Fluorescent Derivatives

High yield synthesis of fluorescent benzo, thieno, and furo [c]-fused methyl derivatives has been performed using this compound. This involves a transformation followed by intramolecular azo coupling, leading to unprecedented heterocyclic skeletons (Galenko et al., 2016).

Neuroprotective Effects

A study explored the neuroprotective effects of certain derivatives, particularly in their role as inhibitors of excitatory amino acid transporters (EAATs). These compounds have shown potential for neuroprotective action, particularly under ischemic conditions (Colleoni et al., 2008).

Synthesis routes and methods

Procedure details

A solution of benzyl N-allyl-N-[(2E)-2-hydroxyiminoethyl]carbamate (24 g, 96.6 mmol) in dichloromethane (338 mL) is treated drop wise over 10 minutes with a 5% w/w aqueous solution of sodium hypochlorite (106.08 mmol, 143.06 mL). The resultant mixture is stirred at room temperature overnight. The reaction is quenched with a 40% aqueous solution of sodium bisulfite (7 g). The organic layer is separated, dried over magnesium sulfate, and concentrated under vacuum. The crude product is purified over silica gel eluting with 5% ethyl acetate in hexanes to give the title compound (18 g, 75%). ES/MS (m/e): 247 (M+H).